Cas no 848185-13-7 (Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-)

Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro- structure
848185-13-7 structure
Product Name:Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
CAS No:848185-13-7
MF:C11H14BrN
MW:240.139562129974
CID:1826636
PubChem ID:44405498
Update Time:2025-04-21

Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-bromo-3-ethyl-1,2,3,4-tetrahydro-
    • CHEMBL437699
    • BDBM50174127
    • AKOS012576202
    • 7-bromo-3-ethyl-1,2,3,4-tetrahydroisoquinoline
    • 848185-13-7
    • Inchi: 1S/C11H14BrN/c1-2-11-6-8-3-4-10(12)5-9(8)7-13-11/h3-5,11,13H,2,6-7H2,1H3
    • InChI Key: SGCRAKIGAXGWBV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CNC(CC)C2

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk